Cas no 923975-81-9 (3-(4-Chlorophenyl)-1,4-diazaspiro4.5dec-3-en-2-one)

3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one is a heterocyclic compound featuring a spirocyclic structure with a chlorophenyl substituent. Its unique molecular architecture, combining a diazaspiro core with an enone functionality, makes it a valuable intermediate in organic synthesis and pharmaceutical research. The presence of the 4-chlorophenyl group enhances its potential as a building block for bioactive molecules, particularly in the development of CNS-targeting compounds. The spirocyclic framework contributes to structural rigidity, which can improve binding affinity and metabolic stability in drug design. This compound is of interest in medicinal chemistry for its potential applications in modulating neurological pathways. Its synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships.

3-(4-Chlorophenyl)-1,4-diazaspiro4.5dec-3-en-2-one structure

923975-81-9 structure

Product Name:3-(4-Chlorophenyl)-1,4-diazaspiro4.5dec-3-en-2-one

CAS No:923975-81-9

MF:C₁₄H₁₅ClN₂O

MW:262.734702348709

CID:3166251

PubChem ID:22428571

Update Time:2025-10-16

3-(4-Chlorophenyl)-1,4-diazaspiro4.5dec-3-en-2-one Chemical and Physical Properties

Names and Identifiers

- 3-(4-Chlorophenyl)-1,4-diazaspiro4.5dec-3-en-2-one
- CCG-27766
- CS-0314428
- 3-(4-chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one
- STL103961
- BS-3371
- AKOS001791910
- SR-01000123175-1
- SCHEMBL951124
- 923975-81-9
- 3-(4-Chlorophenyl)-1,4-diazaspiro-[4.5]dec-3-en-2-one
- SR-01000123175
- MCJKYGYSKUJURQ-UHFFFAOYSA-N
- Inchi： 1S/C14H15ClN2O/c15-11-6-4-10(5-7-11)12-13(18)17-14(16-12)8-2-1-3-9-14/h4-7H,1-3,8-9H2,(H,17,18)
- InChI Key： MCJKYGYSKUJURQ-UHFFFAOYSA-N
- SMILES： ClC1C=CC(=CC=1)C1C(NC2(CCCCC2)N=1)=O

Computed Properties

Exact Mass: 262.0872908g/mol
Monoisotopic Mass: 262.0872908g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 1
Complexity: 366
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 41.5Å²

3-(4-Chlorophenyl)-1,4-diazaspiro4.5dec-3-en-2-one Pricemore >>

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Apollo Scientific	OR311045-500mg	3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one	923975-81-9		500mg	£245.00	2023-09-02
Apollo Scientific	OR311045-1g	3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one	923975-81-9		1g	£370.00	2023-09-02
Chemenu	CM219028-1g	3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one	923975-81-9	97%	1g	$376	2021-08-04
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C876374-500mg	3-(4-Chlorophenyl)-1,4-diazaspiro-[4.5]dec-3-en-2-one	923975-81-9	90%	500mg	￥4,968.00	2022-09-29
TRC	C613990-10mg	3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one	923975-81-9		10mg	$ 50.00	2022-06-06
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TRC	C613990-100mg	3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one	923975-81-9		100mg	$ 210.00	2022-06-06
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C876374-1g	3-(4-Chlorophenyl)-1,4-diazaspiro-[4.5]dec-3-en-2-one	923975-81-9	90%	1g	￥7,446.60	2022-09-29
Chemenu	CM219028-250mg	3-(4-Chlorophenyl)-1,4-diazaspiro[4.5]dec-3-en-2-one	923975-81-9	97%	250mg	$***	2023-05-29
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